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Compound of Interest

Dimethyl 2,5-
Compound Name:
dibromohexanedioate

cat. No.: B1295253

For Researchers, Scientists, and Drug Development Professionals
Introduction

Dimethyl 2,5-dibromohexanedioate is a halogenated aliphatic ester that serves as a valuable
intermediate in organic synthesis. Its bifunctional nature, with bromine atoms at the 2 and 5
positions, makes it a versatile building block for the synthesis of more complex molecules,
particularly in the development of pharmaceuticals and fine chemicals. This technical guide
provides a comprehensive overview of the commercial availability of Dimethyl 2,5-
dibromohexanedioate, along with key technical data to support its application in research and
development.

Commercial Availability

A number of chemical suppliers offer Dimethyl 2,5-dibromohexanedioate, typically with
purities suitable for laboratory research and further synthesis. The following table summarizes
the offerings from various vendors. Please note that pricing and availability are subject to
change and should be confirmed directly with the suppliers.
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) ) Available
Supplier CAS Number Purity . Notes
Quantities
A major supplier
Sigma-Aldrich 868-72-4 Not specified Inquire of research
chemicals.[1]
Biochemical for
Santa Cruz - ) )
] 868-72-4 Not specified Inquire proteomics
Biotechnology
research.[2]
Offers online
N ] ordering with
BLD Pharm 868-72-4 Not specified Inquire ]
potential
discounts.[3]
Minimum
Aribo ackaging unit Pricing updated
) 868-72-4 Not specified P ] aind gup
Biotechnology price of $2.78 as of late 2024.
mentioned.
) ) Inquire (offers
Echemi (Hebei )
) various
Kejiang ) Pharmacy grade,
) 868-72-4 99.9% packaging from )
Biotechnology white powder.[4]
25kg to 1000kg
Co., Ltd.)
drums)
For professional
manufacturing
CP Lab Safety 868-72-4 97% 500 grams
and research use
only.[5]
Specifies
appearance as
MySkinRecipes 868-72-4 96.5-100% 250mg, 1g, 59 white to yellow
powder or
crystals.[6]
Vandana 868-72-4 Not specified Customized Leading
Chemicals guantities manufacturer
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and supplier in

India.[7]
Inquire (minimum
o Manufacturer
HariKrishna - order of 50 kg for ]
) 868-72-4 Not specified and supplier
Enterprise some other _ _
based in India.[8]
products)
Wuhan Jixin
Yibang Price and stock
Biotechnology 868-72-4 Not specified Inquiry for 5009 period available
Co., Ltd. (via upon inquiry.[9]
Chemsrc)
Shanghai
Nianxing
Industrial Co., 868-72-4 98.0% Inquire -
Ltd. (via
Chemsrc)

Dayang Chem

(Hangzhou) Co., 100g, 1kg,

. 868-72-4 98.0% -
Ltd. (via 100kg, 1000kg
Chemsrc)

Physicochemical Properties
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Property Value Source
Molecular Formula CsH12Br204 [2][6][10]
Molecular Weight 331.99 g/mol [2][6]
CAS Number 868-72-4 [1]121[11]
Appearance White to yellow powder or ]
crystals

Melting Point 75-76 °C [4]

Flash Point 139.5+27.9 °C [4]
Density 1.7+0.1 g/cm3 [4]

Refractive Index

1.508

[4]

Storage Conditions

2-8°C, under inert gas

[3][6]

Applications in Synthesis

Dimethyl 2,5-dibromohexanedioate is primarily utilized as an intermediate in organic
synthesis.[6] Its bromine atoms serve as reactive sites for nucleophilic substitution, allowing for
the introduction of various functional groups. This makes it a key component in the synthesis of
pharmaceuticals and other fine chemicals.[6][7][8]

One noted application is its use as a reagent for the conversion of cysteine to dehydroalanine
(DHA).[12] While detailed experimental protocols for this specific transformation are not readily
available in the public domain, a general workflow for a typical synthetic application of this
reagent is outlined below.

General Synthetic Workflow

The following diagram illustrates a generalized workflow for the use of Dimethyl 2,5-
dibromohexanedioate in a synthetic protocol. This represents a logical progression from
starting materials to the final, purified product.
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Caption: A generalized workflow for a chemical synthesis using Dimethyl 2,5-

dibromohexanedioate.

Safety Information
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According to the GHS classifications from aggregated notifications, Dimethyl 2,5-
dibromohexanedioate is considered harmful if swallowed and causes severe skin burns and
eye damage.[13] Appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn when handling this compound. Work should be
conducted in a well-ventilated fume hood. For detailed safety information, please consult the
Safety Data Sheet (SDS) from your supplier.

Conclusion

Dimethyl 2,5-dibromohexanedioate is a readily available synthetic intermediate from a
variety of chemical suppliers. Its utility in the synthesis of complex organic molecules makes it a
valuable compound for researchers and professionals in drug development and fine chemical
manufacturing. While specific, detailed experimental protocols are proprietary or published in
scientific literature, the general workflow and safety precautions outlined in this guide provide a
solid foundation for its use in the laboratory. It is recommended to consult the supplier's
technical documentation and relevant literature for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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